Cas no 1186663-29-5 (Ethyl 2-(methylsulfonyl)nicotinate)

• Product Name: Ethyl 2-(methylsulfonyl)nicotinate
• CAS No: 1186663-29-5
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD12828713
• CID: 1003566
• PubChem ID: 53429621
• Update Time: 2025-06-26

Ethyl 2-(methylsulfonyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(methylsulfonyl)nicotinate
• 2-(methylsulfonyl)-3-Pyridinecarboxylic acid ethyl ester
• ethyl 2-methylsulfonylpyridine-3-carboxylate
• Ethyl 2-(methylsulfonyl)-3-pyridinecarboxylate
• AC3125
• A893045
• DTXSID801249617
• SY006351
• 1186663-29-5
• Ethyl2-(Methylsulfonyl)nicotinate
• CS-0442096
• MFCD12828713
• DB-014569
• ethyl 2-methanesulfonylpyridine-3-carboxylate

• MDL： MFCD12828713
• Inchi： 1S/C9H11NO4S/c1-3-14-9(11)7-5-4-6-10-8(7)15(2,12)13/h4-6H,3H2,1-2H3
• InChI Key： QMCRJGSJCHJJBJ-UHFFFAOYSA-N
• SMILES： S(C)(C1C(C(=O)OCC)=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 229.04087901g/mol
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.7Ų

Additional information on Ethyl 2-(methylsulfonyl)nicotinate

Ethyl 2-(Methylsulfonyl)Nicotinate: A Comprehensive Overview

Ethyl 2-(methylsulfonyl)nicotinate, also known by its CAS number 1186663-29-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, a key component in the synthesis of niacin (vitamin B3). The methylsulfonyl group attached to the nicotinate backbone introduces unique chemical properties, making it a subject of extensive research in recent years.

The structure of Ethyl 2-(methylsulfonyl)nicotinate is characterized by a nicotinic acid moiety with an ethyl ester group and a methylsulfonyl substituent at the 2-position. This substitution pattern influences the compound's solubility, stability, and bioavailability, which are critical factors in its potential applications. Recent studies have explored its role as a precursor in the synthesis of bioactive molecules, particularly in drug development.

One of the most notable advancements involving Ethyl 2-(methylsulfonyl)nicotinate is its use in the synthesis of sulfonamide-containing drugs. Sulfonamides are widely used in pharmaceuticals due to their ability to inhibit enzymes and modulate cellular signaling pathways. The methylsulfonyl group in this compound serves as a reactive site for further functionalization, enabling the creation of diverse bioactive compounds with potential therapeutic applications.

Moreover, Ethyl 2-(methylsulfonyl)nicotinate has been investigated for its role in agricultural chemistry. Its ability to act as a plant growth regulator has been highlighted in recent research, where it was found to enhance crop yield and stress tolerance. This dual functionality—pharmaceutical and agricultural—underscores the versatility of this compound.

In terms of synthesis, Ethyl 2-(methylsulfonyl)nicotinate is typically prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The introduction of the methylsulfonyl group is achieved via reaction with methanesulfonyl chloride or other suitable sulfonylating agents. Optimization of reaction conditions has been a focus area for researchers aiming to improve yield and purity.

Recent studies have also delved into the pharmacokinetics and toxicity profile of Ethyl 2-(methylsulfonyl)nicotinate. Preclinical trials indicate that it exhibits low toxicity and favorable absorption characteristics, making it a promising candidate for further development into therapeutic agents. Its ability to cross biological membranes efficiently is attributed to its unique chemical structure.

The application of Ethyl 2-(methylsulfonyl)nicotinate extends beyond drug development. It has been explored as an additive in cosmetic formulations due to its potential anti-inflammatory and skin-rejuvenating properties. Its ability to modulate cellular responses makes it a valuable ingredient in skincare products targeting aging and oxidative stress.

In conclusion, Ethyl 2-(methylsulfonyl)nicotinate (CAS No: 1186663-29-5) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical properties, derived from the methylsulfonyl group and nicotinic acid backbone, make it a focal point for ongoing research. As advancements continue to unfold, this compound holds immense potential for contributing to innovative solutions in medicine, agriculture, and cosmetics.